Cas no 1368995-45-2 (3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1368995-45-2
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 6043695
• PubChem ID: 82288698
• Update Time: 2025-11-01

3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1984419
• 1368995-45-2

• Inchi： 1S/C11H16ClNO2/c1-11(6-13,7-14)9-4-3-8(15-2)5-10(9)12/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： XBJBDFCSBRQWDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(CO)CN)OC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368995-45-2)

The compound 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368995-45-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an amino group, a chloro-methoxyphenyl moiety, and a methylpropanol backbone. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) substituents on the aromatic ring contributes to its versatile reactivity, enabling applications in catalysis and intermediate synthesis.

In recent years, the demand for high-purity intermediates like 1368995-45-2 has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly intrigued by its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic databases. The compound’s stereochemical complexity aligns with trends in enantioselective catalysis, addressing industry needs for more efficient and sustainable synthetic routes. Additionally, its solubility profile and thermal stability are often discussed in forums focusing on process optimization.

From a synthetic perspective, 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol exemplifies the growing importance of multifunctional scaffolds in medicinal chemistry. Its hydrogen-bonding capacity (due to the amino and hydroxyl groups) makes it a candidate for designing targeted inhibitors, a hot topic in AI-driven drug design discussions. Computational studies often cite similar structures when exploring QSAR models or molecular docking simulations, further elevating its relevance in digital research tools.

Environmental and regulatory considerations also shape the discourse around CAS 1368995-45-2. With increasing emphasis on REACH compliance and green solvents, manufacturers are evaluating its biodegradability and synthetic pathways to minimize waste. These aspects resonate with search queries related to sustainable chemistry and circular economy principles. Analytical techniques such as HPLC and NMR are critical for quality control, as reflected in technical forums discussing purity thresholds for research-grade chemicals.

In summary, 3-amino-2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol represents a convergence of structural ingenuity and practical utility. Its applications span from pharmaceutical intermediates to advanced material precursors, aligning with global trends in precision synthesis and eco-friendly innovation. As research continues, this compound is poised to play a pivotal role in addressing challenges across multiple scientific disciplines.